Cas no 1018982-18-7 (Germane, tetrakis(4-bromophenyl)-)

• Product Name: Germane, tetrakis(4-bromophenyl)-
• CAS No: 1018982-18-7
• MF: C₂₄H₁₆Br₄Ge
• MW: 696.639842987061
• CID: 6622270
• Update Time: 2025-06-11

Germane, tetrakis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Germane, tetrakis(4-bromophenyl)-
• tetrakis(4-bromophenyl)germane

• Inchi： 1S/C24H16Br4Ge/c25-17-1-9-21(10-2-17)29(22-11-3-18(26)4-12-22,23-13-5-19(27)6-14-23)24-15-7-20(28)8-16-24/h1-16H
• InChI Key： ZFNUEFPJNLLXGP-UHFFFAOYSA-N
• SMILES： [Ge](C1=CC=C(Br)C=C1)(C1=CC=C(Br)C=C1)(C1=CC=C(Br)C=C1)C1=CC=C(Br)C=C1

Experimental Properties

• Boiling Point: 584.5±60.0 °C(Predicted)

Additional information on Germane, tetrakis(4-bromophenyl)-

Introduction to Germane, tetrakis(4-bromophenyl)- (CAS No. 1018982-18-7)

Germane, tetrakis(4-bromophenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1018982-18-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has been studied for its potential applications in various scientific domains, including material science and medicinal chemistry.

The molecular structure of Germane, tetrakis(4-bromophenyl)- consists of a central germanium atom coordinated with four phenyl groups, each substituted with a bromine atom at the para position. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation. The presence of bromine atoms enhances the reactivity of the compound, facilitating various chemical transformations that are useful in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel organogermanium compounds due to their unique chemical properties and potential applications. Germane, tetrakis(4-bromophenyl)- has been explored as a building block in the synthesis of more complex molecules. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, makes it particularly useful in constructing biaryl structures. These structures are prevalent in many biologically active compounds and have been widely studied for their pharmacological properties.

One of the most compelling aspects of Germane, tetrakis(4-bromophenyl)- is its potential use in the development of advanced materials. The compound's electron-deficient nature and its ability to form stable coordination complexes have led to investigations into its application as a ligand in catalytic systems. These catalytic systems are crucial in various industrial processes, including the production of polymers and fine chemicals. The study of such applications aligns with the broader goal of developing sustainable and efficient chemical processes.

The pharmaceutical industry has also shown interest in Germane, tetrakis(4-bromophenyl)- due to its structural features that mimic natural bioactive molecules. Researchers have hypothesized that derivatives of this compound could exhibit therapeutic effects by interacting with biological targets. While extensive clinical trials are still required to validate these hypotheses, preliminary computational studies suggest that modifications to the bromophenyl groups could enhance binding affinity and selectivity. This opens up new avenues for drug discovery and development.

The synthesis of Germane, tetrakis(4-bromophenyl)- presents unique challenges due to the sensitivity of germanium chemistry. However, advancements in synthetic methodologies have made it possible to prepare this compound with high purity and yield. Techniques such as metal-catalyzed coupling reactions and controlled polymerization have been employed to achieve these objectives. These advancements not only facilitate research but also contribute to the broader field of organometallic chemistry.

In conclusion, Germane, tetrakis(4-bromophenyl)- (CAS No. 1018982-18-7) is a multifaceted compound with significant potential in both material science and pharmaceutical research. Its unique molecular structure and reactivity make it a valuable tool for synthetic chemists and researchers exploring new drug candidates. As our understanding of organogermanium chemistry continues to evolve, compounds like this are expected to play an increasingly important role in scientific innovation.